2-Bromo-4-iodobenzoic acid benzyl ester
Overview
Description
“2-Bromo-4-iodobenzoic acid benzyl ester” is an organic compound with the molecular formula C14H10BrIO2 . It has gained increasing attention due to its potential applications in scientific experiments.
Molecular Structure Analysis
The molecular structure of “2-Bromo-4-iodobenzoic acid benzyl ester” can be represented by the formula C14H10BrIO2 . The exact mass is 325.84394 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving “2-Bromo-4-iodobenzoic acid benzyl ester” are not detailed in the retrieved sources, 2-iodobenzoic acid, a related compound, is known to be used as a precursor for the preparation of mild oxidants .Scientific Research Applications
Synthesis of Cyclic Hypervalent Iodine (III) Oxidants
2-Bromo-4-iodobenzoic acid benzyl ester: can be used as a precursor for the synthesis of cyclic hypervalent iodine (III) compounds. These compounds serve as nonmetallic green oxidants with excellent recyclability and can be used as efficient organocatalysts and reagents for various reactions .
Decarboxylative Functionalizations
This compound is instrumental in decarboxylative functionalizations, such as alkynylation, acylarylation, and oxyalkenylation. These reactions are crucial for constructing complex organic molecules, which have implications in pharmaceuticals and material sciences .
Oxidative C–H Functionalization
The benzyl ester derivative can facilitate oxidative C–H functionalization, a valuable transformation in organic chemistry that allows for the direct modification of hydrocarbons into more functionalized compounds .
Synthesis of Nonexplosive Oxidants
It can be used in the preparation of nonexplosive cyclic hypervalent iodine (III) oxidants. These oxidants are safer alternatives to traditional reagents and are used under mild conditions, which is beneficial for sensitive reaction processes .
Ring-Opening Reactions
The compound finds application in ring-opening reactions, such as hydrazination, which is a method to introduce nitrogen-containing functional groups into cyclic structures, expanding the diversity of available pharmaceuticals .
Asymmetric Synthesis
Asymmetric intramolecular α-cyclopropanation is another application where this compound can be utilized. This process is significant for creating chiral molecules that are important in the development of new drugs .
properties
IUPAC Name |
benzyl 2-bromo-4-iodobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrIO2/c15-13-8-11(16)6-7-12(13)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HROMYJZLBAQDKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)C2=C(C=C(C=C2)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-iodobenzoic acid benzyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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